Cas no 2171998-39-1 (1-(2,2-difluoro-3-hydroxypropyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(2,2-difluoro-3-hydroxypropyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2171998-39-1
• MF: C₈H₁₁F₂N₃O₄
• MW: 251.187448740005
• CID: 6290416
• PubChem ID: 165835459
• Update Time: 2025-08-04

1-(2,2-difluoro-3-hydroxypropyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-difluoro-3-hydroxypropyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid
• EN300-1592703
• 2171998-39-1

• Inchi： 1S/C8H11F2N3O4/c1-17-2-5-6(7(15)16)11-12-13(5)3-8(9,10)4-14/h14H,2-4H2,1H3,(H,15,16)
• InChI Key： QJBPDKMRKQAADZ-UHFFFAOYSA-N
• SMILES： FC(CO)(CN1C(=C(C(=O)O)N=N1)COC)F

Computed Properties

• Exact Mass: 251.07176216g/mol
• Monoisotopic Mass: 251.07176216g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 97.5Ų

Additional information on 1-(2,2-difluoro-3-hydroxypropyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid

1-(2,2-Difluoro-3-Hydroxypropyl)-5-(Methoxymethyl)-1H-1,2,3-Triazole-4-Carboxylic Acid: A Comprehensive Overview

The compound 1-(2,2-difluoro-3-hydroxypropyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2171998-39-1) is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of triazoles, which are widely recognized for their versatile applications in drug discovery and materials science. The molecule's structure incorporates a triazole ring system, a hydroxyl group, and a methoxymethyl substituent, making it a unique candidate for exploring novel chemical reactions and biological activities.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving azide chemistry and click reactions. The presence of the triazole ring allows for various post-synthetic modifications, enabling researchers to tailor the molecule's properties for specific applications. For instance, the hydroxyl group at the 3-position of the propyl chain can be functionalized to introduce additional bioactive moieties or to improve solubility properties.

One of the most promising areas of research involving this compound is its potential application in drug development. Triazoles are known for their ability to act as scaffolds in medicinal chemistry due to their stability and ability to form hydrogen bonds. Studies have shown that 1-(2,2-difluoro-3-hydroxypropyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. This suggests its potential as a lead compound for developing anti-inflammatory agents.

In addition to its pharmacological applications, this compound has also been explored for its role in agrochemicals. The methoxymethyl group introduces lipophilicity into the molecule, which can enhance its ability to penetrate plant tissues. Recent research has demonstrated that this compound exhibits moderate activity as a fungicide against common agricultural pathogens such as *Fusarium graminearum*. This finding opens up new avenues for its use in crop protection.

The unique combination of functional groups in this molecule also makes it an attractive candidate for materials science applications. For example, the carboxylic acid group can be used to form covalent bonds with other molecules or surfaces, enabling its use in the development of novel coatings or sensors. Furthermore, the triazole ring's aromaticity contributes to the molecule's stability under harsh conditions, making it suitable for high-performance materials.

From an environmental perspective, understanding the degradation pathways of 1-(2,2-difluoro-3-hydroxypropyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid is crucial for assessing its ecological impact. Recent studies have shown that under aerobic conditions, the compound undergoes microbial degradation through hydrolysis and oxidation mechanisms. This information is essential for designing sustainable chemical processes and minimizing environmental risks associated with its production and use.

In conclusion, 1-(2,2-difluoro-3-hydroxypropyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2171998-39-1) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it a valuable tool for advancing research in medicinal chemistry